Cas no 1006494-68-3 (1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1006494-68-3
• MF: C₆H₆N₂O₄
• MW: 170.122841358185
• MDL: MFCD06805370
• CID: 3059074
• PubChem ID: 19620021
• Update Time: 2025-08-05

1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid
• 1006494-68-3
• STK350142
• EN300-92740
• AKOS000309028
• 1-(carboxymethyl)-1H-pyrazole-4-carboxylicacid
• GQB49468
• 1-(carboxymethyl)pyrazole-4-carboxylic acid

• MDL： MFCD06805370
• Inchi： 1S/C6H6N2O4/c9-5(10)3-8-2-4(1-7-8)6(11)12/h1-2H,3H2,(H,9,10)(H,11,12)
• InChI Key： BWGHXZZVBFUMOZ-UHFFFAOYSA-N
• SMILES： OC(CN1C=C(C(=O)O)C=N1)=O

Computed Properties

• Exact Mass: 170.032757g/mol
• Monoisotopic Mass: 170.032757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 170.12g/mol
• XLogP3: -0.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1006494-68-3): Properties, Applications, and Industry Insights

1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 1006494-68-3) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative contains both carboxyl and carboxymethyl functional groups, making it a versatile building block for synthesizing biologically active molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for designing enzyme inhibitors and metabotropic receptor modulators.

The compound's molecular structure (C₆H₆N₂O₄) features a pyrazole core with dual carboxylic acid functionalities at positions 1 and 4. This arrangement enables diverse chemical modifications, answering frequent queries about "how to modify pyrazole carboxylic acids for medicinal chemistry." Recent studies highlight its role in developing anti-inflammatory agents, addressing growing interest in non-steroidal drug alternatives. The carboxymethyl group enhances water solubility—a critical factor for bioavailability that many researchers investigate when searching for "polar pyrazole derivatives."

In material science, 1006494-68-3 serves as a precursor for coordination polymers, aligning with trending searches about "organic linkers for MOFs." Its bifunctional nature allows chelation with metal ions, making it valuable for creating luminescent materials—a hot topic in OLED technology forums. Analytical data shows excellent thermal stability up to 200°C (DSC), a feature often queried in "thermal properties of heterocyclic carboxylic acids."

Synthetic methodologies for 1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid frequently appear in patent literature, particularly regarding "green chemistry approaches to N-heterocycles." The compound's pKa values (estimated 2.1 and 4.3 for carboxyl groups) make it relevant to pH-dependent formulation studies—a recurring theme in pharmaceutical development discussions. Chromatographic purity (>98% by HPLC) meets stringent requirements for preclinical candidates, addressing quality concerns raised in "API intermediate specifications."

Environmental considerations position this compound favorably, with biodegradability studies showing >60% degradation in OECD 301 tests. This data responds to increasing searches for "sustainable heterocyclic building blocks." The crystal structure (monoclinic P2₁/c) has been resolved, providing valuable insights for computational chemists investigating "pyrazole stacking interactions"—a niche but growing research area.

Market analysts note rising demand for 1006494-68-3 in Asia-Pacific regions, correlating with increased pharmaceutical outsourcing. This trend addresses queries about "emerging fine chemicals in CRO supply chains." The compound's scalable synthesis (3-step route from diethyl pyrazole-4,5-dicarboxylate) makes it cost-effective for industrial applications, a key consideration in "process chemistry optimization" discussions.

Spectroscopic characterization includes distinctive NMR signals (1H: δ 8.25 ppm for pyrazole-H, 13C: δ 165.2 ppm for COOH), frequently referenced in "heterocyclic compound identification" guides. The IR spectrum shows strong carbonyl stretches at 1720 cm^-1 and 1695 cm^-1, important for quality control technicians verifying material identity.

Emerging applications in bioconjugation chemistry leverage the compound's orthogonal reactivity, answering search trends about "carboxylic acid handles for protein modification." Its zwitterionic character at physiological pH makes it intriguing for drug delivery systems, particularly in "ionizable carrier molecules" research. Recent patent filings describe derivatives as allosteric modulators for neurological targets, connecting to Alzheimer's and Parkinson's disease research trends.

Regulatory status as a non-hazardous substance (GHS classification) makes 1-(carboxymethyl)-1H-pyrazole-4-carboxylic acid attractive for global supply chains, addressing compliance questions in "REACH-registered intermediates." The compound's logP value (-0.82 predicted) satisfies lead optimization criteria for polar molecules, a frequent topic in "property-based drug design" webinars.

Future prospects include potential in covalent inhibitor design through its reactive carboxyl groups, aligning with protease inhibitor development trends. The scientific community continues exploring its structure-activity relationships, particularly regarding hydrogen bonding patterns—a subject generating numerous citations in QSAR studies. With multidisciplinary applications and favorable physicochemical properties, CAS 1006494-68-3 remains a compound of significant interest across chemical and life science industries.